Cas no 98974-89-1 (1,2:4,5-Diisopropylidene D,L-myo-Inositol)

1,2:4,5-Diisopropylidene D,L-myo-Inositol Properties

Names and Identifiers

• 1.2:4,5-DI-O-ISOPROPYLIDENE-MYO-INOSITOL
• 2,3:5,6-DI-O-(1-METHYLETHYLIDENE)-MYO-INOSITOL
• IPRY2-INO
• 1,2:4,5-Bis-O-(1-Methylethylidene)- DL-Myo-inositol
• 1,2:4,5-Bis-O-(1-Methylethylidene)-Myo-inositol
• 1,2:4,5-Diisopropylidene D,L-myo-Inositol
• 1,2:4,5-DIISOPROPYLIDENE-D,L-MYO-INOSITOL
• DTXSID80661931
• 1,2:4,5-Bis-O-(1-methylethylidene)-DL-myo-inositol
• (3aS,7aS)-2,2,6,6-Tetramethylhexahydro-2H,6H-benzo[1,2-d:4,5-d']bis[1,3]dioxole-4,8-diol
• (3S,9S)-5,5,11,11-tetramethyl-4,6,10,12-tetraoxatricyclo[7.3.0.03,7]dodecane-2,8-diol
• 98974-89-1
• AKOS030253164
• 1,2:4,5-Di-O-isopropylidene-D,L-myo-inositol
• +Expand

• InChIKey： LDPFQVWIUACVFE-WGEHSIRBSA-N
• Inchi： InChI=1S/C12H20O6/c1-11(2)15-7-5(13)9-10(6(14)8(7)16-11)18-12(3,4)17-9/h5-10,13-14H,1-4H3/t5?,6?,7-,8?,9?,10-/m0/s1
• SMILES： CC1(OC2C(C3C(C(C2O1)O)OC(O3)(C)C)O)C

Computed Properties

• Exact Mass: 260.12598835g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 260.12598835g/mol
• Heavy Atom Count: 18
• Complexity: 293
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Melting Point: 172-174°C